Cas no 625401-77-6 (1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one)
625401-77-6 structure
Product Name:1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one
CAS No:625401-77-6
MF:C5H5Cl2N3O
MW:194.018698453903
MDL:MFCD03061431
CID:956837
PubChem ID:4331905
Update Time:2025-04-19
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one
- 1-(3,5-dichloro-1,2,4-triazol-1-yl)propan-2-one
- 1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)acetone(SALTDATA: FREE)
- BB_SC-8878
- DTXSID80402023
- GHHPTRPUNZLOGZ-UHFFFAOYSA-N
- SCHEMBL9969944
- DB-190357
- CHEMBRDG-BB 6661142
- 2-Propanone, 1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)-
- STK112479
- 1-(3,5-DICHLORO-1H-1,2,4-TRIAZOL-1-YL)ACETONE
- CS-0319701
- MFCD03061431
- AKOS003366369
- 625401-77-6
-
- MDL： MFCD03061431
- Inchi： 1S/C5H5Cl2N3O/c1-3(11)2-10-5(7)8-4(6)9-10/h2H2,1H3
- InChI Key： GHHPTRPUNZLOGZ-UHFFFAOYSA-N
- SMILES： ClC1=NC(=NN1CC(C)=O)Cl
Computed Properties
- Exact Mass: 192.98100
- Monoisotopic Mass: 192.9809672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 47.8Ų
Experimental Properties
- PSA: 47.78000
- LogP: 1.17390
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB221098-250 mg |
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)acetone; 95% |
625401-77-6 | 250 mg |
€204.20 | 2023-07-20 | ||
| TRC | D482398-10mg |
1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)propan-2-one |
625401-77-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D482398-50mg |
1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)propan-2-one |
625401-77-6 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | D482398-100mg |
1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)propan-2-one |
625401-77-6 | 100mg |
$ 230.00 | 2022-06-05 | ||
| abcr | AB221098-250mg |
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)acetone, 95%; . |
625401-77-6 | 95% | 250mg |
€204.20 | 2025-02-13 | |
| A2B Chem LLC | AG68655-250mg |
1-(3,5-dichloro-1H-1,2,4-triazol-1-yl)acetone |
625401-77-6 | 95% | 250mg |
$115.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390371-250mg |
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one |
625401-77-6 | 98% | 250mg |
￥1296.00 | 2024-05-06 |
1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
625401-77-6 (1-(3,5-Dichloro-1H-1,2,4-triazol-1-yl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
